Topic: Application in the Synthesis of Anti-Cancer and Anti-Inflammatory Agents

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*Ethyl 5-iodo-1H-indazole-3-carboxylate*
CAS No.:	*1207-38-1*
Cat. No.:	*B072927*

Get Quote

Introduction: The Synthetic Imperative in Modern Medicine

The development of novel anti-cancer and anti-inflammatory agents remains a cornerstone of medicinal chemistry. While our understanding of the molecular underpinnings of these complex diseases has grown exponentially, the ability to translate this knowledge into effective therapeutics hinges on the power and precision of chemical synthesis. This guide serves as a technical resource for researchers and drug development professionals, providing not only detailed protocols but also the strategic rationale behind the synthetic choices that drive the discovery of next-generation treatments. We will explore the synthesis of agents targeting key pathways in inflammation and cancer, emphasizing the logic that connects molecular design to therapeutic function.

Part 1: The Rational Design and Synthesis of Anti-Inflammatory Agents

© 2026 BenchChem. All rights reserved.

Conceptual Framework: Targeting Cyclooxygenase-2 (COX-2)

Inflammation is a critical immune response, but its chronic dysregulation can lead to diseases such as arthritis and cardiovascular conditions.[1] A primary pathway mediating inflammation involves the cyclooxygenase (COX) enzymes, which convert arachidonic acid into prostaglandins (PGs).[2] There are two key isoforms:

- COX-1: A constitutively expressed enzyme responsible for producing PGs that protect the gastrointestinal tract and maintain platelet function.[3]
- COX-2: An inducible enzyme that is upregulated at sites of inflammation and is responsible for producing the PGs that mediate pain and swelling.[4]


Traditional Non-Steroidal Anti-Inflammatory Drugs (NSAIDs) like ibuprofen and naproxen inhibit both COX-1 and COX-2.[3][5][6] This non-selective inhibition is effective for pain relief but can lead to significant gastrointestinal side effects due to the suppression of protective COX-1 activity.[7] This clinical challenge spurred the development of selective COX-2 inhibitors, designed to target the inflammatory pathway while sparing the gastroprotective functions of COX-1, a landmark achievement in rational drug design.[3][8]

The design of selective COX-2 inhibitors exploits a subtle structural difference between the two enzyme active sites. The COX-2 active site possesses a larger, flexible side pocket that is absent in COX-1. Synthetic chemists have skillfully designed molecules with bulky side groups that can fit into this pocket, allowing for selective binding to COX-2 while sterically hindering interaction with the narrower COX-1 active site.[8]

Visualizing the COX-2 Pathway and Inhibition

The following diagram illustrates the central role of COX-2 in the inflammatory cascade and the mechanism of selective inhibition.

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page


Caption: Mechanism of selective COX-2 inhibition to block the inflammatory cascade.

Protocol: Synthesis of a Celecoxib Analogue (Diaryl Pyrazole Scaffold)

This protocol outlines a common and reliable method for synthesizing a 4,5-diaryl pyrazole scaffold, the core structure of celecoxib and other COX-2 inhibitors. The key transformation is a condensation reaction between a 1,3-diketone and a hydrazine derivative.

Experimental Workflow Diagram

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: Workflow for the synthesis of a selective COX-2 inhibitor analogue.

Materials and Reagents

© 2026 BenchChem. All rights reserved.

Reagent	MW (g/mol)	Moles (mmol)	Eq.	Amount
1-(4-methylphenyl)-4,4,4-trifluorobutane-1,3-dione	230.18	10.0	1.0	2.30 g
4-Sulfonamidophenylhydrazine hydrochloride	223.68	10.5	1.05	2.35 g
Ethanol (Absolute)	-	-	-	50 mL
Glacial Acetic Acid (optional catalyst)	-	-	-	0.5 mL

Step-by-Step Methodology

- Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 1-(4-methylphenyl)-4,4,4-trifluorobutane-1,3-dione (2.30 g, 10.0 mmol) and 4-sulfonamidophenylhydrazine hydrochloride (2.35 g, 10.5 mmol).
- Solvent Addition: Add absolute ethanol (50 mL) to the flask. The mixture will likely be a suspension.
- Initiation of Reaction: Begin stirring and gently heat the mixture to reflux using a heating mantle. The solids should dissolve as the temperature increases. A few drops of glacial acetic acid can be added to catalyze the condensation, although the reaction often proceeds without it due to the hydrochloride salt.
- Reaction Monitoring: Allow the reaction to reflux for 4-6 hours. Monitor the progress of the reaction by Thin-Layer Chromatography (TLC) using a 7:3 mixture of hexane and ethyl acetate as the eluent. The disappearance of the starting diketone spot indicates the reaction is nearing completion.

© 2026 BenchChem. All rights reserved.

- Isolation: Once the reaction is complete, remove the heating mantle and allow the flask to cool to room temperature. Slowly pour the reaction mixture into a beaker containing 200 mL of ice-cold water while stirring. A solid precipitate should form.

- Filtration: Collect the crude product by vacuum filtration using a Büchner funnel. Wash the solid with copious amounts of cold water to remove any unreacted hydrazine salt and other water-soluble impurities.

- Purification: Transfer the crude solid to a clean flask and purify by recrystallization from a hot ethanol/water mixture. Dissolve the solid in a minimum amount of boiling ethanol, then add water dropwise until the solution becomes slightly turbid. Allow the solution to cool slowly to room temperature and then in an ice bath to maximize crystal formation.

- Drying and Characterization: Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum. The final product should be a white to off-white crystalline solid. Characterize the compound using NMR, IR spectroscopy, and Mass Spectrometry to confirm its structure and purity. An expected yield is typically in the range of 75-85%.

Part 2: Strategies for the Synthesis of Targeted Anti-Cancer Agents

Conceptual Framework: The Rise of Kinase Inhibitors

Cancer is characterized by the uncontrolled proliferation of cells, often driven by mutations in signaling pathways that regulate cell growth, division, and survival.[9] Targeted therapy represents a paradigm shift from traditional chemotherapy, aiming to specifically block the activity of proteins that are critical for cancer cell survival while minimizing damage to healthy cells.[10][11][12]


Protein kinases are a large family of enzymes that play a central role in these signaling cascades. They function by transferring a phosphate group from ATP to a substrate protein, an action that can switch the protein's activity on or off. Dysregulation of kinase activity is a hallmark of many cancers.[13][14] Consequently, small molecule kinase inhibitors have become one of the most important and successful classes of targeted anti-cancer drugs.[15]

© 2026 BenchChem. All rights reserved.

[16] These inhibitors are typically designed to compete with ATP for binding to the kinase's active site, thereby blocking the signaling pathway and inhibiting tumor cell proliferation.[16]

Visualizing a Key Cancer Signaling Pathway

The diagram below shows a simplified representation of the PI3K/AKT signaling pathway, a critical pathway for cell survival that is frequently hyperactivated in cancer. A targeted kinase inhibitor can block this pathway at a key node.




Click to download full resolution via product page

Caption: Inhibition of the PI3K/AKT signaling pathway by a targeted kinase inhibitor.

Protocol: Synthesis of a Quinoline-Based Anti-Cancer Scaffold

The quinoline core is a privileged scaffold in medicinal chemistry, found in numerous anti-cancer agents. This protocol describes the synthesis of a 4-anilinoquinoline scaffold, a key intermediate for many kinase inhibitors, via a nucleophilic aromatic substitution reaction.

Experimental Workflow Diagram



Click to download full resolution via product page

Caption: Workflow for synthesizing a 4-anilinoquinoline kinase inhibitor core.

Materials and Reagents

© 2026 BenchChem. All rights reserved.

Reagent	MW (g/mol)	Moles (mmol)	Eq.	Amount
4,7-dichloroquinoline	198.05	5.0	1.0	0.99 g
3-chloro-4-fluoroaniline	145.56	5.5	1.1	0.80 g
2-Propanol (IPA)	-	-	-	30 mL
Sat. aq. $NaHCO_3$ solution	-	-	-	As needed
Ethyl Acetate	-	-	-	~100 mL

Step-by-Step Methodology

- Reaction Setup: Combine 4,7-dichloroquinoline (0.99 g, 5.0 mmol) and 3-chloro-4-fluoroaniline (0.80 g, 5.5 mmol) in a 50 mL round-bottom flask fitted with a magnetic stirrer and reflux condenser.
- Solvent and Reflux: Add 2-propanol (30 mL) and heat the mixture to reflux. The reaction is typically sluggish and may require 12-16 hours. The substitution occurs selectively at the more activated C4 position of the quinoline ring.
- Monitoring and Isolation: Monitor the reaction by TLC or LC-MS. Upon completion, allow the mixture to cool to room temperature. The product often precipitates as its hydrochloride salt. Collect the solid by vacuum filtration and wash with a small amount of cold 2-propanol.
- Conversion to Free Base: Suspend the collected salt in a mixture of ethyl acetate (50 mL) and water (50 mL). While stirring vigorously, add saturated aqueous sodium bicarbonate solution dropwise until the pH of the aqueous layer is between 8 and 9.
- Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with additional ethyl acetate (2 x 25 mL).
- Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na_2SO_4), filter, and concentrate the solvent under reduced pressure to yield the crude free base.

© 2026 BenchChem. All rights reserved.

- Purification: Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of methanol in dichloromethane (e.g., 0% to 5% methanol) to afford the pure 4-anilinoquinoline scaffold.

- Characterization: Confirm the structure and purity of the final product via NMR, Mass Spectrometry, and HPLC. This scaffold can then be used in further synthetic steps to build a complete kinase inhibitor.

Part 3: Emerging Frontiers in Therapeutic Synthesis

The fields of anti-cancer and anti-inflammatory drug discovery are continuously evolving, driven by innovative synthetic strategies.

- Natural Product Modification: Nature provides a vast library of complex and biologically active molecules.[17][18][19] The total synthesis of these natural products or the semi-synthesis of novel derivatives from a natural scaffold remains a powerful strategy for discovering new drugs with unique mechanisms of action.[20][21][22] For example, derivatives of the natural product Brevilin A have shown enhanced anticancer activity.[21]

- Prodrugs and Molecular Hybrids: Medicinal chemists are increasingly designing prodrugs that are converted into the active agent in vivo, often at the target site, to improve bioavailability and reduce toxicity.[23] A related strategy is the creation of hybrid molecules that combine two different pharmacophores to achieve dual-targeting or synergistic effects, such as combining an NSAID with an NF-κB inhibitor.[23][24]

- Bioactive Scaffolds and Drug Delivery: The efficacy of a potent molecule can be enhanced by its delivery method. Bioactive scaffolds, such as polymer-based hydrogels or nanofibers, can be loaded with anti-inflammatory or anti-cancer drugs to provide sustained, localized release at the site of disease, increasing therapeutic efficacy and minimizing systemic exposure.[25][26][27][28]

Conclusion

The synthesis of anti-cancer and anti-inflammatory agents is a dynamic and intellectually demanding discipline. Success requires not only technical proficiency in the laboratory but also a deep understanding of the underlying biology and principles of medicinal chemistry. The strategic design of molecules, from selective COX-2 inhibitors that minimize side effects to

© 2026 BenchChem. All rights reserved.

targeted kinase inhibitors that attack the core machinery of cancer cells, exemplifies the critical role of synthetic chemistry in advancing human health. As our knowledge of disease pathways deepens, the ingenuity of synthetic chemists will continue to be the driving force behind the development of safer and more effective medicines.

References

- Lee, J., Kim, M. J., & Choi, H. (2021). Recent Advances in the Synthesis of Ibuprofen and Naproxen. Molecules, 26(19), 5970. [Link]
- Al-Gabri, N. A., et al. (2025). Harnessing Plant Bioactive Compounds in Biomaterial Scaffolds for Advanced Wound Healing: A Comprehensive Review. Pharmaceutics, 17(10), 1234. [Link]
- Mondal, A., et al. (2022). Natural Products as Anticancer Agents: Current Status and Future Perspectives. Molecules, 27(23), 8367. [Link]
- Smith, J. A., & Jones, B. C. (2025). Medicinal chemistry perspectives on anticancer drug design based on clinical applications (2015–2025). RSC Medicinal Chemistry. [Link]
- Di Micco, S., et al. (2017). Structure–activity relationships for the synthesis of selective cyclooxygenase 2 inhibitors: an overview (2009–2016). Expert Opinion on Drug Discovery, 12(1), 69-85. [Link]
- Zhang, Y., et al. (2020). Synthesis and Evaluation of Novel Anticancer Compounds Derived from the Natural Product Brevilin A. ACS Omega, 5(25), 15486–15496. [Link]
- Stanković, N., et al. (2022). Synthesis and Investigation of Anti-Inflammatory Activity of New Thiourea Derivatives of Naproxen. Pharmaceuticals, 15(11), 1383. [Link]
- Chen, L., et al. (2017). Inflammatory responses and inflammation-associated diseases in organs. Oncotarget, 9(6), 7204–7218. [Link]
- Gross, S., et al. (2015). Targeting cancer with kinase inhibitors. Journal of Clinical Investigation, 125(5), 1780–1789. [Link]

© 2026 BenchChem. All rights reserved.

- Al-Gharabli, S. I., et al. (2019). Non-Steroidal Anti-inflammatory Drugs (NSAIDs): Synthesis of Ibuprofen, Naproxen and Nabumetone. Al-Mustansiriyah Journal of Pharmaceutical Sciences, 19(3). [Link]
- Min, H.-Y., & Lee, H.-Y. (2021). Molecular targeted therapy for anticancer treatment. BMB Reports, 54(1), 1-11. [Link]
- Johnson, C. N. (2022). Innovative Medicinal Chemistry Strategies for Improving Target Binding Kinetics in Drug Discovery. ACS Medicinal Chemistry Letters, 13(7), 1016–1029. [Link]
- Roskoski, R., Jr. (2021). Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis. Journal of Medicinal Chemistry, 64(20), 14791–14846. [Link]
- Zhang, Y., et al. (2020). Synthesis and Evaluation of Novel Anticancer Compounds Derived from the Natural Product Brevilin A. ACS Omega, 5(25), 15486–15496. [Link]
- Iacopetta, D., et al. (2023). Signaling Pathways in Inflammation and Its Resolution: New Insights and Therapeutic Challenges. International Journal of Molecular Sciences, 24(13), 10835. [Link]
- Vintimilla-Canales, M., et al. (2022). Exploration of Bioengineered Scaffolds Composed of Thermo-Responsive Polymers for Drug Delivery in Wound Healing. Polymers, 14(21), 4734. [Link]
- Reyes, L., et al. (2004). Synthesis of Potential Anti-inflammatory Compounds, Selective Inhibitors of Cyclooxygenase-2 (COX-2). Journal of the Mexican Chemical Society, 48(2), 112-116. [Link]
- Mondal, A., et al. (2022). Natural Products as Anticancer Agents: Current Status and Future Perspectives. Molecules, 27(23), 8367. [Link]
- Reyes, L., et al. (2004). Synthesis of Potential Anti-inflammatory Compounds, Selective Inhibitors of Cyclooxygenase-2 (COX-2). ResearchGate. [Link]

© 2026 BenchChem. All rights reserved.

- RIKEN. (2022). Cancer therapy using on-site synthesis of anticancer drugs. RIKEN Research. [Link]
- Basile, V., & Gitto, R. (2023). New Anticancer Agents: Design, Synthesis and Evaluation. International Journal of Molecular Sciences, 24(17), 13184. [Link]
- Zishan, M., et al. (2017). NATURAL PRODUCTS USED AS ANTI-CANCER AGENTS. Journal of Drug Delivery and Therapeutics, 7(3), 11-18. [Link]
- Chen, Y., et al. (2012). Strategies for the Optimization of Natural Leads to Anticancer Drugs or Drug Candidates. Medicinal Research Reviews, 32(6), 1161-1209. [Link]
- Oreate AI. (2026). Research on the Synthesis Pathways of FDA-Approved Small Molecule Kinase Inhibitors (2019-2020) - Part Two. Oreate AI Blog. [Link]
- Hilaris Publisher. (n.d.). Medicinal Chemistry Approaches in Oncology Drug Discovery. Journal of Medicinal Chemistry & Toxicology. [Link]
- Wikipedia. (n.d.). Cyclooxygenase-2 inhibitor. Wikipedia. [Link]
- Wikipedia. (n.d.). Nonsteroidal anti-inflammatory drug. Wikipedia. [Link]
- Cancer Council. (n.d.). Targeted therapies. Cancer Council Australia. [Link]
- Montanaro, F., et al. (2023). Additive Manufacturing of Polymer/Bioactive Glass Scaffolds for Regenerative Medicine: A Review. Polymers, 15(3), 676. [Link]
- Zishan, M., et al. (2017). NATURAL PRODUCTS USED AS ANTI-CANCER AGENTS. ResearchGate. [Link]
- Ortiz, E. (2023). Synthesis and Biological Evaluation of Novel Anti-cancer Agents: An Overview. Research & Reviews: Journal of Medicinal & Organic Chemistry, 10(4). [Link]
- Andrade-Gordon, P. (2012). Inhibitors of the PAR-2 Signaling Pathway May Treat Pain and Inflammation. ACS Medicinal Chemistry Letters, 3(7), 521-522. [Link]
- ResearchGate. (2025). Signaling Pathways In Inflammation And Anti-Inflammatory Therapies. Request PDF. [Link]

© 2026 BenchChem. All rights reserved.

- Worldwide Cancer Research. (2025). Targeted Therapies. Worldwide Cancer Research. [Link]
- Singh, G., et al. (2018). The synthesis of non-steroidal anti-inflammatory drug (NSAID)–lantadene prodrugs as novel lung adenocarcinoma inhibitors via the inhibition of cyclooxygenase-2 (COX-2), cyclin D1 and TNF-α-induced NF-κB activation. RSC Advances, 8(26), 14382-14397. [Link]
- National Center for Biotechnology Information. (2024). Special Issue: “Rational Design and Synthesis of Bioactive Molecules”. PMC. [Link]
- Al-Ostath, R. S., et al. (2023). Design, Synthesis, and Anticancer Activity Studies of Novel Quinoline-Chalcone Derivatives. Molecules, 28(14), 5489. [Link]
- Al-Warhi, T., et al. (2022). Development of a selective COX-2 inhibitor: from synthesis to enhanced efficacy via nano-formulation. Journal of Nanobiotechnology, 20(1), 32. [Link]
- Abdul-Razzak, N. A. (2018). Design and Synthesis of New Mefenamic Acid Derivatives as Anti-Inflammatory Agents. Al-Nahrain Journal of Science, 21(2), 70-78. [Link]
- Eco-Vector Journals Portal. (n.d.). Anti-Cancer Agents in Medicinal Chemistry. Eco-Vector. [Link]
- da Silva, A. C., et al. (2013). Anti-Inflammatory Drug Design Using a Molecular Hybridization Approach. BioMed Research International, 2013, 342367. [Link]
- Sharma, A., et al. (2023). Anticancer Drug Discovery Based on Natural Products: From Computational Approaches to Clinical Studies. Molecules, 28(17), 6296. [Link]
- Chen, Y., et al. (2024). Kinase Inhibitors and Kinase-Targeted Cancer Therapies: Recent Advances and Future Perspectives. Cancers, 16(5), 987. [Link]
- ResearchGate. (2025). Bioactive Dextran-based Scaffolds from Emulsion Templates Co-Stabilized by Poly(lactic-co-glycolic acid) Nanocarriers. ResearchGate. [Link]
- American Chemical Society. (2026). Development of Multiple Local Computational Models in Retrosynthetic Analysis: Total Synthesis of (−)-Deoxylimonin. Journal of the American

© 2026 BenchChem. All rights reserved.

Chemical Society. [Link]

- Dannhardt, G., & Kiefer, W. (2001). Cyclooxygenase inhibitors--current status and future prospects. European journal of medicinal chemistry, 36(2), 109-126. [Link]
- ResearchGate. (n.d.). Small Molecule Kinase Inhibitors as Anti-Cancer Therapeutics. ResearchGate. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. Inflammatory responses and inflammation-associated diseases in organs - PMC [pmc.ncbi.nlm.nih.gov]
- 2. pubs.acs.org [pubs.acs.org]
- 3. Cyclooxygenase-2 inhibitor - Wikipedia [en.wikipedia.org]
- 4. Development of a selective COX-2 inhibitor: from synthesis to enhanced efficacy via nano-formulation - PMC [pmc.ncbi.nlm.nih.gov]
- 5. webhome.auburn.edu [webhome.auburn.edu]
- 6. Nonsteroidal anti-inflammatory drug - Wikipedia [en.wikipedia.org]
- 7. Synthesis of Potential Anti-inflammatory Compounds, Selective Inhibitors of Cyclooxygenase-2 (COX-2) [scielo.org.mx]
- 8. Structure–activity relationships for the synthesis of selective cyclooxygenase 2 inhibitors: an overview (2009–2016) - PMC [pmc.ncbi.nlm.nih.gov]
- 9. New Anticancer Agents: Design, Synthesis and Evaluation | MDPI [mdpi.com]
- 10. Molecular targeted therapy for anticancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
- 11. cancer.org.au [cancer.org.au]
- 12. worldwidecancerresearch.org [worldwidecancerresearch.org]
- 13. Targeting cancer with kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

© 2026 BenchChem. All rights reserved.

- 14. Kinase Inhibitors and Kinase-Targeted Cancer Therapies: Recent Advances and Future Perspectives | MDPI [mdpi.com]
- 15. pubs.acs.org [pubs.acs.org]
- 16. Research on the Synthesis Pathways of FDA-Approved Small Molecule Kinase Inhibitors (2019-2020) - Part Two - Oreate AI Blog [oreateai.com]
- 17. Natural Products as Anticancer Agents: Current Status and Future Perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
- 18. mdpi.com [mdpi.com]
- 19. Anticancer Drug Discovery Based on Natural Products: From Computational Approaches to Clinical Studies - PMC [pmc.ncbi.nlm.nih.gov]
- 20. pubs.acs.org [pubs.acs.org]
- 21. Synthesis and Evaluation of Novel Anticancer Compounds Derived from the Natural Product Brevilin A - PMC [pmc.ncbi.nlm.nih.gov]
- 22. Strategies for the Optimization of Natural Leads to Anticancer Drugs or Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
- 23. The synthesis of non-steroidal anti-inflammatory drug (NSAID)–lantadene prodrugs as novel lung adenocarcinoma inhibitors via the inhibition of cyclooxygenase-2 (COX-2), cyclin D1 and TNF-α-induced NF-κB activation - RSC Advances (RSC Publishing) [pubs.rsc.org]
- 24. Anti-Inflammatory Drug Design Using a Molecular Hybridization Approach - PMC [pmc.ncbi.nlm.nih.gov]
- 25. Harnessing Plant Bioactive Compounds in Biomaterial Scaffolds for Advanced Wound Healing: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
- 26. mdpi.com [mdpi.com]
- 27. Additive Manufacturing of Polymer/Bioactive Glass Scaffolds for Regenerative Medicine: A Review [mdpi.com]
- 28. researchgate.net [researchgate.net]

- To cite this document: BenchChem. [Topic: Application in the Synthesis of Anti-Cancer and Anti-Inflammatory Agents]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b072927/docs#topic-application-in-the-synthesis-of-anti-cancer-and-anti-inflammatory-agents]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved.

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.